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Compound of Interest

Compound Name: Stearic acid-d2

Cat. No.: B028290

This guide provides comprehensive safety and handling precautions for Stearic acid-d2,
tailored for researchers, scientists, and drug development professionals. Given the limited
availability of safety data specific to Stearic acid-d2, this document incorporates information
from the safety data sheets (SDS) of closely related deuterated analogues, such as Stearic
acid-d35 and Stearic acid-d4, as well as the well-documented non-deuterated stearic acid. The
primary chemical properties and hazards are expected to be comparable across these forms.

Hazard Identification and Classification

Stearic acid and its deuterated forms are generally considered to have low toxicity. However,
they can present hazards under certain conditions. The primary concerns are mechanical
irritation from dust and potential irritation to the skin, eyes, and respiratory tract.

GHS Classification Summary for Stearic Acid Analogues:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[1]
Specific Target Organ Toxicity, H335: May cause respiratory
) Category 3 o
Single Exposure irritation.[1]
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Note: Classifications may vary slightly between suppliers and the specific form of the acid.
Pictogram:

walt text

Signal Word: Warning[1]

Physical and Chemical Properties

The physical and chemical properties of Stearic acid-d2 are expected to be very similar to
those of stearic acid.

Property Value
White, waxy solid, crystalline flakes, or beads.[2]
Appearance
[3]
Odor Fatty acid odor or odorless.[2][3]
Melting Point 67 - 69 °C / 152.6 - 156.2 °F[4]
Boiling Point 361 °C/681.8 °F @ 760 mmHg[4]
Flash Point 196 °C / 384.8 °F[2][4][5]
Autoignition Temperature 395 °C[2]
- Insoluble in water; soluble in many common
Solubility )
organic solvents.[2]
Stability Stable under normal conditions.[6][7]

Experimental Protocols for Safe Handling

Adherence to proper laboratory protocols is essential to minimize risks when working with
Stearic acid-d2.

Personal Protective Equipment (PPE)
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A thorough risk assessment should precede any handling of the substance to determine the
necessary level of protection.

Protection Type Specification

) Wear safety glasses with side-shields or
Eye/Face Protection

chemical safety goggles.[1][5][8]

Wear impervious, chemical-resistant gloves
) ] (e.g., nitrile rubber).[5][8] A lab coat or other
Skin Protection ) )

protective clothing should be worn to prevent

skin contact.[1][5]

For operations that may generate dust, use a

) ) NIOSH-approved respirator with a particulate

Respiratory Protection i o
filter (e.g., N95).[8] Ensure adequate ventilation,

such as working in a chemical fume hood.[1][2]

General Handling and Hygiene

e Avoid Dust Formation: Minimize the generation and accumulation of dust.[5]
e Ventilation: Use only in a well-ventilated area or in a chemical fume hood.[1][2]

o Personal Hygiene: Wash hands thoroughly after handling and before breaks, eating,
drinking, or smoking.[6][8] Do not eat, drink, or smoke in the laboratory.[1]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

[°]

Storage

» Conditions: Store in a cool, dry, and well-ventilated place.[5][8]
o Container: Keep the container tightly closed.[2][8]

» Incompatibilities: Store away from strong oxidizing agents, bases, and reducing agents.[2][4]

Accidental Release Measures
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o Evacuate: Evacuate personnel from the immediate area.
» Ventilate: Ensure the area is well-ventilated.
o Containment:

o For small spills, dampen the solid material with 60-70% ethanol to prevent dust formation.
[10]

o Sweep or scoop up the material using non-sparking tools and place it into a suitable,
labeled container for disposal.[5][10]

e Decontamination:

o Clean the spill area with absorbent paper dampened with 60-70% ethanol, followed by a
soap and water solution.[10]

o PPE: Wear appropriate personal protective equipment during cleanup.[5]

Disposal

» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.[1] Contact a licensed professional waste disposal service.[7]

Toxicology and First Aid

While stearic acid has low acute toxicity, appropriate first aid measures should be readily

available.
Route of Exposure Endpoint Value Species
Oral LD50 > 2,000 mg/kg Rat[7]
Dermal LD50 > 5,000 mg/kg Rabbit[7]
Skin Irritation Moderate (Draize test)  Rabbit[5]
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First Aid Procedures

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[1][5]

Skin Contact

Remove contaminated clothing. Wash the
affected area with plenty of soap and water for
at least 15 minutes. Seek medical attention if

irritation occurs or persists.[1][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek medical
attention.[2][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person. Seek medical attention.[5]

[8]

Process Flow and Risk Assessment Diagrams
Laboratory Handling Workflow

The following diagram illustrates the standard workflow for handling Stearic acid-d2 in a

research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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